Cas no 444080-03-9 (Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-)

• Product name: Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
• CAS No: 444080-03-9
• MF: C₁₆H₁₅NO₅
• MW: 301.294
• CID: 328289
• PubChem ID: 708939

Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
• 3-[(3,5-dimethoxybenzoyl)amino]benzoic acid
• 3-(3,5-dimethoxybenzamido)benzoic acid
• 3-[(3,5-dimethoxyphenyl)carbonylamino]benzoic acid
• Benzoic acid, 3-[(3,5-dimethoxybenzoyl)amino]-
• Oprea1_864410
• AKOS000106323
• 3-[(3,5-dimethoxybenzoyl)amino]-Benzoic acid
• SBB043549
• DTXSID70351778
• CS-0003888
• 3-(3,5-dimethoxybenzamido)benzoicacid
• 444080-03-9

• Inchi： InChI=1S/C16H15NO5/c1-21-13-7-11(8-14(9-13)22-2)15(18)17-12-5-3-4-10(6-12)16(19)20/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： HKECJAFPUIWIPE-UHFFFAOYSA-N
• SMILES： COC1=CC(OC)=CC(C(NC2=CC=CC(C(O)=O)=C2)=O)=C1

Computed Properties

• Exact Mass: 301.09500
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 2.72730